Cas no 2098014-00-5 ((1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2098014-00-5
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5725273
• PubChem ID: 121213346
• Update Time: 2025-06-14

(1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2098014-00-5
• (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol
• AKOS026723812
• F2198-4840
• 1H-Pyrazole-4-methanol, 1-(2-methylpropyl)-3-(2-pyrazinyl)-

• Inchi： 1S/C12H16N4O/c1-9(2)6-16-7-10(8-17)12(15-16)11-5-13-3-4-14-11/h3-5,7,9,17H,6,8H2,1-2H3
• InChI Key： MGMPWPHZQIOSSX-UHFFFAOYSA-N
• SMILES： OCC1C(C2C=NC=CN=2)=NN(C=1)CC(C)C

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 416.8±45.0 °C(Predicted)
• pka: 13.56±0.10(Predicted)

Additional information on (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol

Comprehensive Overview of (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol (CAS No. 2098014-00-5)

The compound (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol, identified by its CAS number 2098014-00-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazine and pyrazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. This article delves into its properties, synthesis, and emerging applications, while addressing common queries such as "What is the role of pyrazine derivatives in drug discovery?" and "How does isobutyl substitution enhance molecular stability?".

One of the key features of (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol is its heterocyclic framework, which is increasingly relevant in modern medicinal chemistry. Heterocycles like pyrazine and pyrazole are known for their versatility in forming hydrogen bonds and π-π interactions, critical for drug-receptor binding. Recent studies highlight its potential in addressing challenges such as antimicrobial resistance and metabolic disorders, topics frequently searched in scientific databases. For instance, users often inquire, "Can pyrazine derivatives combat resistant bacterial strains?"—a question that underscores the compound's relevance in contemporary research.

The synthesis of CAS 2098014-00-5 typically involves multi-step organic reactions, including cyclization and functional group interconversion. A common approach employs Pd-catalyzed cross-coupling to attach the pyrazine moiety to the pyrazole ring, followed by reduction to yield the methanol group. This process aligns with the growing demand for sustainable synthetic methods, a hot topic in green chemistry forums. Researchers exploring "eco-friendly synthesis of heterocycles" will find this compound's preparation insightful, as it balances efficiency and environmental considerations.

Beyond its synthetic appeal, (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol exhibits notable physicochemical properties. Its logP value suggests moderate lipophilicity, ideal for optimizing drug bioavailability—a frequently searched term in pharmacokinetics. Additionally, its hydrogen-bonding capacity enhances solubility, addressing another common query: "How to improve water solubility of pyrazole-based drugs?" These attributes make it a valuable template for designing new therapeutic agents, particularly in oncology and neurology, where small-molecule modulators are in high demand.

In agrochemical applications, this compound's pyrazine-pyrazole hybrid structure offers potential as a crop protection agent. With rising global interest in "low-toxicity pesticides" and "sustainable agriculture," its mode of action—possibly targeting enzyme inhibition in pests—merits exploration. Users searching for "novel agrochemical scaffolds" will find its dual-heterocycle design intriguing, as it may reduce environmental persistence compared to traditional chlorinated analogs.

Future directions for CAS 2098014-00-5 research include structure-activity relationship (SAR) studies to refine its biological effects. Computational tools like molecular docking (a trending search term) could predict interactions with proteins such as kinases or G-protein-coupled receptors. As the scientific community prioritizes "AI-driven drug design," this compound's modular structure makes it amenable to machine learning-assisted optimization, bridging chemistry and digital innovation.

In summary, (1-isobutyl-3-(pyrazin-2-yl)-1H-pyrazol-4-yl)methanol represents a convergence of medicinal chemistry, green synthesis, and agrochemical innovation. Its CAS number 2098014-00-5 serves as a gateway to deeper exploration, answering pressing questions like "What are the latest advances in pyrazine-based therapeutics?" and "How can heterocycles address global health challenges?" By aligning with these search trends, this overview underscores the compound's scientific significance while maintaining rigorous technical depth.